Cas no 1443310-32-4 (1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1443310-32-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD22372866
• CID: 5160533
• Update Time: 2026-03-04

1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol

• MDL： MFCD22372866
• Inchi： 1S/C13H20O3/c1-9(2)8-16-13-7-11(10(3)14)5-6-12(13)15-4/h5-7,9-10,14H,8H2,1-4H3
• InChI Key： LXRYDYGXJRXWTG-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OC)C(OCC(C)C)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol

Introduction to 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol (CAS No. 1443310-32-4)

1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol, with the CAS number 1443310-32-4, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a methoxy and a 2-methylpropoxy substituent on a phenyl ring, along with an ethanol functional group. These structural elements contribute to its diverse chemical properties and reactivity.

The molecular formula of 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol is C₁₃H₂₀O₂, and its molecular weight is approximately 216.3 g/mol. The compound is a colorless liquid at room temperature and has a characteristic aromatic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it an ideal candidate for various chemical reactions and formulations.

In the realm of pharmaceutical research, 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The antioxidant properties of 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol have also been investigated. A research team from the University of California found that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This makes it a potential candidate for the development of neuroprotective agents, particularly for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its biological activities, 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol has also been studied for its synthetic utility. Its unique structure allows it to serve as a valuable building block in the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of advanced materials with tailored properties, such as polymers and coatings with enhanced thermal stability and mechanical strength.

In the context of materials science, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol in the development of novel functional materials. Their work has shown that this compound can be incorporated into polymer matrices to improve their performance in various applications, including electronic devices and biomedical implants.

The synthetic accessibility of 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol is another factor that contributes to its appeal in both academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 4-methoxy-3-(2-methylpropoxy)benzaldehyde with ethylene glycol under mild conditions, followed by reduction to form the desired alcohol. This synthetic strategy not only ensures high yields but also minimizes environmental impact by using green chemistry principles.

In conclusion, 1-[4-methoxy-3-(2-methylpropoxy)phenyl]ethanol (CAS No. 1443310-32-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic utility, this compound is poised to play a significant role in advancing various scientific fields.